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Compound of Interest

Compound Name: Dinotefuran-d3

Cat. No.: B15616093

This guide provides immediate and essential safety and logistical information for researchers,
scientists, and drug development professionals working with Dinotefuran-d3. Adherence to
these procedures is critical for ensuring personal safety and minimizing environmental impact.

Hazard Identification and Toxicology

Dinotefuran-d3 is a deuterated analog of Dinotefuran, a neonicotinoid insecticide. While the
deuteration is unlikely to alter its primary toxicological properties, it should be handled with the
same precautions as the parent compound. Dinotefuran is harmful if swallowed and is
classified as toxic to aquatic life with long-lasting effects[1][2].

Summary of Toxicological Data:
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Metric Value Species Route Reference
Acute Oral LD50  >2000 mg/kg Rat Oral [2]
Acute Dermal

>2000 mg/kg Rat Dermal [2]
LD50
Acute Inhalation ]

>2.94 mg/L Rat Inhalation [2]
LC50
Eye Irritation Mild Irritation Rabbit - [2]
Skin Irritation Slight Irritant Rabbit - [2]
Skin N ) )

o Not a sensitizer Guinea Pig - [2]

Sensitization

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to prevent dermal, ocular, and respiratory

exposure. The following table outlines the required PPE for handling Dinotefuran-d3.
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Body Part Required PPE Material/Standard Rationale
Nitrile or butyl rubber. Prevents dermal
Hand Chemical-resistant Never use cotton, absorption, which is a
ands
gloves leather, or canvas primary route of
gloves|[3]. exposure[3][4].
Safety glasses with _
_ _ Protects against
side shields or ANSI Z87.1 or EN 166 ]
Eyes ) ) splashes and airborne
chemical safety compliant[5][6]. )
particles.
goggles
Woven
Laboratory coat or Prevents
) ) cotton/polyester or o
Body chemical-resistant contamination of

coveralls

non-woven fabrics like
Tyvek®[4][7].

personal clothing.

Respiratory

NIOSH-approved
respirator with
appropriate cartridges
(e.g., OVIAG/P99 or
ABEK-P2)

Required when
handling the powder
outside of a fume
hood or if dust

formation is likely[5].

Prevents inhalation of

airborne particles.

Feet

Closed-toe shoes

Leather or other

durable material.

Protects feet from

spills.

Safe Handling and Operational Plan

3.1. Engineering Controls:

o Ventilation: Always handle solid Dinotefuran-d3 in a certified chemical fume hood to

minimize inhalation exposure[5].

 Static Control: Take precautionary measures against static discharge when handling the

powder to prevent dust explosions[1][8]. Use explosion-proof electrical equipment where

necessary[8].

3.2. Procedural Workflow for Handling:
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The following diagram outlines the standard operating procedure for the safe handling of

Dinotefuran-d3, from preparation to disposal.

Preparation

Don Appropriate PPE

'

Prepare Work Area in Fume Hood

'

Weigh Dinotefuran-d3

'

Dissolve in Appropriate Solvent

Proceed to Experiment

Handling & E:perimentation

Conduct Experiment

'

Transfer Solutions

Proceed to Cleanup

Cleanup é% Disposal

Decontaminate Glassware & Surfaces

'

Dispose of Liquid Waste

'

'

Dispose of Solid Waste

'

Doff and Dispose of PPE
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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